Cas no 87-03-6 (4,4'-dihydroxy-7,7'-iminodi(naphthalene-2-sulphonic acid))

• Product Name: 4,4'-dihydroxy-7,7'-iminodi(naphthalene-2-sulphonic acid)
• CAS No: 87-03-6
• MF: C₂₀H₁₅NO₈S₂
• MW: 461.465003252029
• CID: 34405
• PubChem ID: 66594
• Update Time: 2025-05-20

4,4'-dihydroxy-7,7'-iminodi(naphthalene-2-sulphonic acid) Chemical and Physical Properties

Names and Identifiers

• 4,4'-dihydroxy-7,7'-iminodi(naphthalene-2-sulphonic acid)
• 5,5-dihydroxy-2,2-dinaphthylamine-7,7-disulphonic acid
• 2,2-IMINOBIS-5-HYDROXYNAPHTHALENE-7- SULPHONIC ACID
• 2,2-DIMETHYL-6-NITRO-CHROMAN-
• 4,4'-dihydroxy-7,7'-imino-bis-naphthalene-2-sulfonic acid
• 4,4'-Dihydroxy-7,7'-imino-bis-naphthalin-2-sulfonsaeure
• 4,4'-dihydroxy-7,7'-iminodi(naphthalene-2-sulfonic acid)
• 5.5'-Dioxy-(di-naphthyl-(2)-amin)-disulfonsaeure-(7.7')
• 6,6'-Iminobis(1-hydroxy-3-sulfonaphthalene)
• Bis-(5-hydroxy-7-sulfo-naphthyl-(2))-amin
• I Acid Imide
• J Acid Imide
• Rhoduline Acid
• RW acid
• 7,7'-Iminobis(4-hydroxy-2-naphthalenesulfonic acid)
• 5,5'-Dihydroxy-2,2'-dinaphthylamine-7,7'-disulphonic acid
• 6,6'-Iminobis[1-hydroxy-3-sulfonaphthalene]
• 2-Naphthalenesulfonic acid, 7,7'-iminobis[4-hydroxy-
• Di-J acid
• AKOS040744485
• NSC-37203
• 2-NAPHTHALENESULPHONIC ACID, 7,7'-IMINOBIS(4-HYDROXY-
• NSC 1698
• 7,7'-IMINOBIS(4-HYDROXY-2-NAPHTHALENESULPHONIC ACID)
• C20H15NO8S2
• UNII-EB8FE6GXT2
• DTXSID8058952
• 4-hydroxy-7-[(5-hydroxy-7-sulfonaphthalen-2-yl)amino]naphthalene-2-sulfonic acid
• SCHEMBL9236771
• 4,4'-dihydroxy-7,7'-iminodi(naphthalen-2-sulfonsyre)
• NSC37203
• 87-03-6
• 2-Naphthalenesulfonic acid, 7,7'-iminobis(4-hydroxy-
• CHEMBL1093490
• EINECS 201-719-4
• NSC1698
• 2-Naphthalenesulfonic acid,7'-iminobis[4-hydroxy-
• 7,7'-azanediylbis(4-hydroxynaphthalene-2-sulfonic acid)
• EB8FE6GXT2
• FT-0609306
• 5,5-Dihydroxy-2,2-dinaphthylamine-7,7-disulphonicacid
• NSC-1698
• NS00039164
• DTXCID6048547
• BQVLLTHCZQAJNH-UHFFFAOYSA-N

• Inchi： 1S/C20H15NO8S2/c22-19-9-15(30(24,25)26)7-11-5-13(1-3-17(11)19)21-14-2-4-18-12(6-14)8-16(10-20(18)23)31(27,28)29/h1-10,21-23H,(H,24,25,26)(H,27,28,29)
• InChI Key： BQVLLTHCZQAJNH-UHFFFAOYSA-N
• SMILES： S(C1C=C(C2=CC=C(C=C2C=1)NC1=CC=C2C(=CC(=CC2=C1)S(=O)(=O)O)O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 461.02400
• Monoisotopic Mass: 461.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 781
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 178A^2
• XLogP3: 2.7

Experimental Properties

• Color/Form: A grayish yellow paste
• Density: 1.734
• Refractive Index: 1.802
• PSA: 177.99000
• LogP: 5.87580
• Solubility: Soluble in water,Acidic,It can be coupled with diazonium salt under alkaline conditions.This productToxic.

4,4'-dihydroxy-7,7'-iminodi(naphthalene-2-sulphonic acid) Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Additional information on 4,4'-dihydroxy-7,7'-iminodi(naphthalene-2-sulphonic acid)

4,4'-Dihydroxy-7,7'-Iminodi(Naphthalene-2-Sulphonic Acid): A Comprehensive Overview

4,4'-Dihydroxy-7,7'-Iminodi(Naphthalene-2-Sulphonic Acid), also known by its CAS registry number 87-03-6, is a highly specialized compound with significant applications in various scientific and industrial domains. This compound is characterized by its unique molecular structure, which includes two naphthalene rings connected by an imino group and sulphonate functionalities. The presence of hydroxyl groups at the 4-position of each naphthalene ring further enhances its chemical reactivity and versatility.

The molecular formula of this compound is C₂₀H₁₂N₂O₆S₂, and its molecular weight is approximately 488.5 g/mol. The compound exhibits a high degree of symmetry due to the identical substitution patterns on both naphthalene rings. This symmetry not only influences its physical properties but also plays a crucial role in its chemical reactivity and potential applications.

Recent studies have highlighted the importance of 4,4'-Dihydroxy-7,7'-Iminodi(Naphthalene-2-Sulphonic Acid) in the field of materials science, particularly in the development of advanced materials for electronic applications. Researchers have explored its potential as a precursor for the synthesis of novel organic semiconductors and conductive polymers. The sulphonate groups present in the molecule are known to enhance the solubility of the compound in polar solvents, making it easier to process into thin films or fibers for electronic devices.

In addition to its electronic applications, this compound has also found utility in the field of pharmaceuticals. The hydroxyl groups on the naphthalene rings can undergo various chemical modifications, enabling the synthesis of derivatives with potential pharmacological activities. For instance, recent research has focused on the development of derivatives with anti-inflammatory and antioxidant properties, which could be valuable in drug discovery efforts.

The synthesis of 4,4'-Dihydroxy-7,7'-Iminodi(Naphthalene-2-Sulphonic Acid) typically involves a multi-step process that includes nucleophilic substitution and condensation reactions. The sulphonation step is critical in determining the final product's properties and is often carried out under controlled conditions to ensure high yields and purity.

From an environmental perspective, this compound has been studied for its biodegradability and potential impact on ecosystems. Initial findings suggest that it undergoes slow degradation under aerobic conditions, which raises concerns about its long-term environmental impact. Further research is needed to develop sustainable methods for its production and disposal.

In conclusion, 4,4'-Dihydroxy-7,7'-Iminodi(Naphthalene-2-Sulphonic Acid) (CAS No: 87-03-6) is a versatile compound with promising applications across multiple fields. Its unique molecular structure and functional groups make it an attractive candidate for further research and development. As scientific advancements continue to unfold, this compound is expected to play an increasingly important role in shaping future technologies and therapeutic solutions.